Cas no 1958055-66-7 ((3AR,7AS)-3-(CYCLOPROPYLMETHYL)HEXAHYDRO-1H-IMIDAZO[4,5-C]PYRIDIN-2(3H)-ONE)

• Product Name: (3AR,7AS)-3-(CYCLOPROPYLMETHYL)HEXAHYDRO-1H-IMIDAZO[4,5-C]PYRIDIN-2(3H)-ONE
• CAS No: 1958055-66-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 4780032
• Update Time: 2025-05-21

(3AR,7AS)-3-(CYCLOPROPYLMETHYL)HEXAHYDRO-1H-IMIDAZO[4,5-C]PYRIDIN-2(3H)-ONE Chemical and Physical Properties

Names and Identifiers

• (3AR,7aS)-3-(cyclopropylmethyl)hexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one
• CID 118994259
• (3AR,7AS)-3-(CYCLOPROPYLMETHYL)HEXAHYDRO-1H-IMIDAZO[4,5-C]PYRIDIN-2(3H)-ONE

• Inchi： 1S/C10H17N3O/c14-10-12-8-3-4-11-5-9(8)13(10)6-7-1-2-7/h7-9,11H,1-6H2,(H,12,14)/t8-,9+/m0/s1
• InChI Key： MJUUEUZQGBYNAC-DTWKUNHWSA-N
• SMILES： O=C1N[C@H]2CCNC[C@H]2N1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: -0.1
• Topological Polar Surface Area: 44.4

Additional information on (3AR,7AS)-3-(CYCLOPROPYLMETHYL)HEXAHYDRO-1H-IMIDAZO[4,5-C]PYRIDIN-2(3H)-ONE

Chemical Compound CAS No. 1958055-66-7: (3AR,7AS)-3-(Cyclopropylmethyl)hexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one

The chemical compound with CAS No. 1958055-66-7, known as (3AR,7AS)-3-(Cyclopropylmethyl)hexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and potential applications in drug development.

Imidazopyridines are a family of heterocyclic compounds characterized by the presence of both imidazole and pyridine rings fused together. The specific structure of this compound includes a cyclopropylmethyl group attached to the imidazopyridine framework, which introduces additional complexity and potential for functionalization. The stereochemistry of the compound is defined by the (3AR,7AS) configuration, indicating specific spatial arrangements of substituents that are critical for its biological activity.

Recent studies have highlighted the importance of imidazopyridines in medicinal chemistry due to their ability to modulate various biological targets. For instance, research has shown that certain derivatives of this class can act as inhibitors of kinase enzymes, which are key players in cellular signaling pathways. The cyclopropylmethyl group in this compound is particularly interesting as it may enhance the molecule's pharmacokinetic properties, such as bioavailability and stability.

The synthesis of (3AR,7AS)-3-(Cyclopropylmethyl)hexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one involves a series of carefully designed organic reactions. These include cyclization steps to form the imidazopyridine ring system and subsequent functionalization to introduce the cyclopropylmethyl substituent. The stereochemical control during these reactions is crucial to ensure the desired (3AR,7AS) configuration.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets makes it a candidate for treating various diseases, including cancer and inflammatory disorders. However, further research is needed to fully understand its mechanism of action and safety profile.

The study of imidazopyridines like CAS No. 1958055-66-7 continues to be an active area of research due to their versatility and potential for drug discovery. As new synthetic methods and biological assays are developed, this class of compounds is expected to play an increasingly important role in advancing medical science.